Cas no 38154-43-7 (4,7-dichloro-2-methylquinazoline)

4,7-Dichloro-2-methylquinazoline is a versatile heterocyclic compound characterized by its quinazoline core substituted with chlorine atoms at the 4 and 7 positions and a methyl group at the 2 position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dichloro substitutions enhance its utility in nucleophilic aromatic substitution reactions, while the methyl group contributes to steric and electronic modulation. Its stability under standard conditions and compatibility with diverse reaction conditions underscore its practicality in organic synthesis. This compound is particularly useful in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents.
4,7-dichloro-2-methylquinazoline structure
38154-43-7 structure
Product Name:4,7-dichloro-2-methylquinazoline
CAS No:38154-43-7
MF:C9H6Cl2N2
MW:213.063339710236
MDL:MFCD11044641
CID:839341
PubChem ID:12244362
Update Time:2025-05-27

4,7-dichloro-2-methylquinazoline Chemical and Physical Properties

Names and Identifiers

    • 4,7-dichloro-2-methylquinazoline
    • Quinazoline, 4,7-dichloro-2-methyl-
    • 2-Methyl-4,7-dichlor-chinazolin
    • 2-Methyl-4,7-dichloroquinazoline
    • 4,7-Dichlor-2-methylchinazolin
    • 4,7-dichloro-2-methyl-3,4-dihydroquinazoline
    • 4,7-dichloro-2-methyl-quinazoline
    • AS-36403
    • CS-0165835
    • DTXSID40482124
    • BCP26777
    • MFCD11044641
    • AKOS005145989
    • 38154-43-7
    • MDL： MFCD11044641
    • Inchi： 1S/C9H6Cl2N2/c1-5-12-8-4-6(10)2-3-7(8)9(11)13-5/h2-4H,1H3
    • InChI Key： QPCQIVDMWQRGAA-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=CC(=CC2=NC(C)=N1)Cl

Computed Properties

  • Exact Mass: 211.99100
  • Monoisotopic Mass: 211.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.418
  • Boiling Point: 248 ºC
  • Flash Point: 128 ºC
  • PSA: 25.78000
  • LogP: 3.24500

4,7-dichloro-2-methylquinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,7-dichloro-2-methylquinazoline Pricemore >>

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4,7-dichloro-2-methylquinazoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:38154-43-7)4,7-dichloro-2-methylquinazoline
Order Number:A15541
Stock Status:in Stock
Quantity:5g/1g/250mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):1482.0/401.0/160.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:38154-43-7)4,7-dichloro-2-methylquinazoline
A15541
Purity:99%/99%/99%
Quantity:5g/1g/250mg
Price ($):1482.0/401.0/160.0
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